Cas no 917391-29-8 (3-AMINO-4-METHYLBENZOIC ACID ETHYL ESTER)

• Product Name: 3-AMINO-4-METHYLBENZOIC ACID ETHYL ESTER
• CAS No: 917391-29-8
• MF: C₁₂H₁₂F₃N₃O₅S
• MW: 367.300992012024
• CID: 1066678
• PubChem ID: 87252345
• Update Time: 2025-09-22

3-AMINO-4-METHYLBENZOIC ACID ETHYL ESTER Chemical and Physical Properties

Names and Identifiers

• 3-AMINO-4-METHYLBENZOIC ACID ETHYL ESTER
• 4-Methyl-1-[3-nitro-5-(trifluoromethyl)phenyl]-1H-imidazole Methanesulfonate
• methanesulfonic acid;4-methyl-1-[3-nitro-5-(trifluoromethyl)phenyl]imidazole
• BS-18241
• 917391-29-8
• SY317632
• CS-0160878
• MFCD31544310
• E77236
• 4-Methyl-1-(3-nitro-5-(trifluoromethyl)phenyl)-1H-imidazolemethanesulfonate
• SCHEMBL1505786
• C12H12F3N3O5S
• 4-methyl-1-[3-nitro-5-(trifluoromethyl)phenyl]imidazole; methanesulfonic acid
• AKOS037649415
• 4-Methyl-1-(3-nitro-5-(trifluoromethyl)phenyl)-1H-imidazole methanesulfonate
• 4-methyl-1-(3-nitro-5-trifluoromethyl-phenyl)-1h-imidazole methanesulfonic acid salt

• Inchi： 1S/C11H8F3N3O2.CH4O3S/c1-7-5-16(6-15-7)9-2-8(11(12,13)14)3-10(4-9)17(18)19;1-5(2,3)4/h2-6H,1H3;1H3,(H,2,3,4)
• InChI Key： UCFANUCZIZGFPI-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C(F)(F)F)C=C(N2C=C(C)N=C2)C=1)=O.O=S(C)(O)=O

Computed Properties

• Exact Mass: 367.04497615g/mol
• Monoisotopic Mass: 367.04497615g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 438
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 126Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles